1-(3-Chlorophenoxy)-2-Butanol

• Molecular Formula: C10H13ClO2
• Molecular Weight: 200.66 g/mol
• IUPAC Name: 1-(3-chlorophenoxy)butan-2-ol
• InChI: InChI=1S/C10H13ClO2/c1-2-9(12)7-13-10-5-3-4-8(11)6-10/h3-6,9,12H,2,7H2,1H3
• InChI Key: WGYVVPPSQMRBJN-UHFFFAOYSA-N
• Canonical SMILES: CCC(COC1=CC(=CC=C1)Cl)O

Description

1-(3-Chlorophenoxy)-2-Butanol is a chlorinated aromatic alcohol characterized by a hydroxyl group at the C2 position of butanol and a 3-chlorophenoxy substituent at C1. The 3-chlorophenoxy group likely enhances lipophilicity and bioactivity, while the hydroxyl group contributes to hydrogen bonding and solubility .

Comparison with Similar Compounds

1-(4-Chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazole-1-yl)-2-butanol (Baytan)

• Key Differences: Substituents: Baytan includes a triazole ring and a dimethyl group at C3, absent in 1-(3-Chlorophenoxy)-2-Butanol. These modifications enhance antifungal activity by enabling interactions with fungal cytochrome P450 enzymes . The triazole group in Baytan likely confers broader biocidal properties compared to the simpler chlorophenoxy group in the target compound .

2-Butanol, 1-(Phenylmethoxy)-

• Key Differences: Substituent: The phenylmethoxy group replaces the 3-chlorophenoxy group. This substitution reduces electronegativity and may alter metabolic stability. Applications: Phenylmethoxy derivatives are often intermediates in organic synthesis, while chlorophenoxy alcohols are more commonly associated with bioactive molecules .

1-Butoxy-3-chloro-2-propanol

• Key Differences: Backbone Structure: This compound is a propanol derivative with a butoxy group, contrasting with the butanol backbone of 1-(3-Chlorophenoxy)-2-Butanol. Reactivity: The proximity of the chloro and hydroxyl groups in 1-Butoxy-3-chloro-2-propanol may increase susceptibility to nucleophilic substitution reactions, whereas the chlorophenoxy group in the target compound offers steric protection .

1-(2-Chlorophenyl)-3-buten-1-ol

• Key Differences: Substitution Pattern: The chlorophenyl group is at the C2 position, and an additional double bond (C3–C4) is present. This unsaturated structure may enhance reactivity in polymerization or conjugation reactions compared to the saturated butanol chain in the target compound .

Amylocaine (1-(Dimethylamino)-2-methyl-2-butanol benzoate)

• Key Differences: Functional Groups: Amylocaine incorporates a dimethylamino group and a benzoate ester, enabling local anesthetic properties. In contrast, 1-(3-Chlorophenoxy)-2-Butanol lacks ionizable groups, suggesting divergent pharmacological profiles .

Comparative Data Table

Compound	Substituents/Functional Groups	Key Properties/Applications	Evidence Source
1-(3-Chlorophenoxy)-2-Butanol	3-Chlorophenoxy, C2 hydroxyl	Potential agrochemical intermediate
Baytan	4-Chlorophenoxy, triazole, dimethyl	Antifungal agent
2-Butanol, 1-(Phenylmethoxy)-	Phenylmethoxy, C2 hydroxyl	Organic synthesis intermediate
1-Butoxy-3-chloro-2-propanol	Butoxy, C3 chloro, C2 hydroxyl	Reactivity in substitution reactions
1-(2-Chlorophenyl)-3-buten-1-ol	2-Chlorophenyl, unsaturated chain	Polymerization precursor
Amylocaine	Dimethylamino, benzoate ester	Local anesthetic